4-{5-Bromo-2-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione

• Molecular Formula: C26H23BrN2O4
• Molecular Weight: 507.4 g/mol
• IUPAC Name: (4E)-4-[[5-bromo-2-[3-(3-methylphenoxy)propoxy]phenyl]methylidene]-1-phenylpyrazolidine-3,5-dione
• InChI: InChI=1S/C26H23BrN2O4/c1-18-7-5-10-22(15-18)32-13-6-14-33-24-12-11-20(27)16-19(24)17-23-25(30)28-29(26(23)31)21-8-3-2-4-9-21/h2-5,7-12,15-17H,6,13-14H2,1H3,(H,28,30)/b23-17+
• InChI Key: YCBYLNCJPHEMRK-HAVVHWLPSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)Br)/C=C/3\C(=O)NN(C3=O)C4=CC=CC=C4
• SMILES: CC1=CC(=CC=C1)OCCCOC2=C(C=C(C=C2)Br)C=C3C(=O)NN(C3=O)C4=CC=CC=C4

Description

4-{5-Bromo-2-[3-(3-methylphenoxy)propoxy]benzylidene}-1-phenyl-3,5-pyrazolidinedione is a synthetic compound that has gained significant attention in the field of scientific research. This compound is also known as BRPBPB and is a member of the pyrazolidinedione family. It has been found to have potential applications in various fields, including medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of BRPBPB is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, a group of lipid compounds that play a role in inflammation and pain. BRPBPB has also been found to inhibit the activity of certain kinases, which are proteins that play a role in cell signaling and regulation.
Biochemical and Physiological Effects:
BRPBPB has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated its ability to inhibit the growth of cancer cells and reduce inflammation. In vivo studies have shown that it can reduce blood glucose levels and improve insulin sensitivity in diabetic rats. It has also been found to have cardioprotective effects in animal models of myocardial infarction.

Advantages and Limitations for Lab Experiments

BRPBPB has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize, which makes it a cost-effective option for research. However, one limitation of BRPBPB is its low solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the research of BRPBPB. One area of interest is its potential use as a drug candidate for the treatment of cancer and other diseases. Further studies are needed to determine its efficacy and safety in clinical trials. Another area of interest is its mechanism of action, which is not fully understood. Future research could focus on identifying the specific enzymes and proteins that BRPBPB targets and elucidating its molecular mechanism of action. Additionally, future studies could investigate the potential of BRPBPB as a tool for studying the function of certain enzymes and proteins.

Synthesis Methods

The synthesis method of BRPBPB involves a series of chemical reactions. The starting materials include 5-bromo-2-hydroxybenzaldehyde, 3-(3-methylphenoxy)propan-1-ol, and 1-phenyl-3,5-pyrazolidinedione. The first step involves the condensation of 5-bromo-2-hydroxybenzaldehyde and 3-(3-methylphenoxy)propan-1-ol to form the intermediate compound, which is then reacted with 1-phenyl-3,5-pyrazolidinedione to yield BRPBPB. The synthesis method of BRPBPB has been optimized to improve the yield and purity of the compound.

Scientific Research Applications

BRPBPB has been found to have potential applications in various fields of scientific research. In medicine, it has been studied for its antitumor properties and has shown promising results in inhibiting the growth of cancer cells. In pharmacology, it has been investigated for its potential use as a drug candidate for the treatment of various diseases, including inflammation, diabetes, and cardiovascular diseases. In biochemistry, it has been used as a tool to study the mechanism of action of certain enzymes and proteins.